Cas no 20979-01-5 (6-nitro-3-phenyl-2,3-dihydro-4H-1,3-benzoxazin-4-one)

• Product name: 6-nitro-3-phenyl-2,3-dihydro-4H-1,3-benzoxazin-4-one
• CAS No: 20979-01-5
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 1397010
• PubChem ID: 30435

6-nitro-3-phenyl-2,3-dihydro-4H-1,3-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-nitro-3-phenyl-2,3-dihydro-4H-1,3-benzoxazin-4-one
• 2,3-Dihydro-6-nitro-3-phenyl-4H-1,3-benzoxazin-4-one
• BRN 1590486
• DTXSID20175183
• 4H-1,3-BENZOXAZIN-4-ONE, 2,3-DIHYDRO-6-NITRO-3-PHENYL-
• 20979-01-5

• Inchi： InChI=1S/C14H10N2O4/c17-14-12-8-11(16(18)19)6-7-13(12)20-9-15(14)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： ASXQIAOKRHJTKP-UHFFFAOYSA-N
• SMILES： C1N(C(=O)C2=C(O1)C=CC(=C2)[N+](=O)[O-])C3=CC=CC=C3

Computed Properties

• Exact Mass: 270.0641
• Monoisotopic Mass: 270.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 72.68